Methyl 2-(7-methyl-1-oxoisochroman-3-carboxamido)benzoate

• IUPAC Name: methyl 2-[(7-methyl-1-oxo-3,4-dihydroisochromene-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C19H17NO5/c1-11-7-8-12-10-16(25-19(23)14(12)9-11)17(21)20-15-6-4-3-5-13(15)18(22)24-2/h3-9,16H,10H2,1-2H3,(H,20,21)
• InChI Key: RIGGNWASACDJSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CC(OC2=O)C(=O)NC3=CC=CC=C3C(=O)OC)C=C1
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

Methyl 2-(7-methyl-1-oxoisochroman-3-carboxamido)benzoate, also known as MOCB, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. MOCB belongs to the class of benzamides and is commonly used as a tool compound to study the biological activities of isochroman-3-carboxamides.

Scientific Research Applications

Pressure and Crystal Engineering

• Study 1 : Utilizing pressure as a tool in crystal engineering, researchers found that Methyl 2-(carbazol-9-yl)benzoate, a related compound, demonstrates a phase transition under high pressure, transforming from a structure with eight molecules per asymmetric unit to a more efficiently packed structure with two molecules per unit (Johnstone et al., 2010).

Inhibition of Human Mast Cell Tryptase

• Study 2 : A study on 1,2-Benzisothiazol-3-one 1,1-dioxide inhibitors of human mast cell tryptase identified compounds related to Methyl 2-(7-methyl-1-oxoisochroman-3-carboxamido)benzoate as potent inhibitors. This research contributes to understanding the mechanism-based inhibition of tryptase and offers insights into the development of selective inhibitors (Combrink et al., 1998).

Synthesis and Properties of Polyamide

• Study 5 : Research into the synthesis and properties of hyperbranched aromatic polyamide utilized a compound structurally similar to this compound. This study contributes to the field of polymer chemistry, particularly in the development of novel polyamides with diverse applications (Yang et al., 1999).

Catalysis in Chemical Synthesis

• Study 6 : A paper on the palladium-catalyzed methylation and arylation of sp2 and sp3 C-H bonds in simple carboxylic acids, including compounds akin to this compound, highlights the use of catalysis in the modification of molecular structures. This research is significant in the field of organic synthesis and catalysis (Giri et al., 2007).

Antiproliferative Activity in Cancer Research

• Study 7 : Investigation into the design and synthesis of new amine, amino acid, and dipeptide-coupled benzamides, including derivatives of this compound, revealed their potential as sigma-1 receptor agonists with antiproliferative activity against cancer cell lines. This research is crucial in the development of new anti-cancer agents (Youssef et al., 2020).